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Compound of Interest

Compound Name: Fencamine-d3

Cat. No.: B15145624 Get Quote

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical compounds is a critical component of laboratory safety and regulatory

compliance. Fencamine-d3, a deuterated form of the psychoactive compound Fencamine,

requires meticulous handling throughout its lifecycle, including its final disposal. Adherence to

established protocols not only ensures a safe laboratory environment but also prevents

environmental contamination and diversion of controlled substances.

This guide provides a procedural, step-by-step framework for the safe disposal of Fencamine-
d3, in alignment with U.S. federal regulations governing controlled and hazardous substances.

Compound Data
While a specific Safety Data Sheet (SDS) for Fencamine-d3 is not readily available, the

following information has been compiled for the compound. Disposal procedures should be

based on the hazardous nature of the parent compound, Fencamine, and general regulations

for controlled substances.
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Property Value

Chemical Name Fencamine-d3

CAS Number 1346598-20-6[1]

Molecular Formula C₂₀H₂₅D₃N₆O₂[1]

Molecular Weight 387.49 g/mol [1]

Storage 2-8°C Refrigerator[1]

Applications Labeled Fencamine, Analeptic[1]

Disposal Protocol: A Step-by-Step Guide
The disposal of Fencamine-d3, like other controlled substances, is stringent and heavily

regulated. The primary goal is to render the substance "non-retrievable," meaning it cannot be

transformed back into a physical or chemical state for misuse.[2] Federal regulations, such as

those from the Drug Enforcement Administration (DEA) and the Environmental Protection

Agency (EPA), prohibit the sewering or flushing of hazardous pharmaceutical waste.[3]

The following workflow outlines the mandatory steps for the compliant disposal of Fencamine-
d3 from a laboratory setting.

Caption: Logical workflow for the compliant disposal of Fencamine-d3.

Detailed Methodologies
Step 1: Assessment and Segregation

Assess the Waste Stream: Determine if the Fencamine-d3 waste is a pure substance (e.g.,

expired reagent) or part of a mixture (e.g., contaminated lab materials like gloves, vials, or

absorbent pads).

Segregate Waste: Do not mix Fencamine-d3 waste with non-hazardous or general

laboratory waste. It must be segregated as a controlled substance and potentially hazardous

chemical waste.

Step 2: Select a Compliant Container
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Choose a container that is airtight, leak-proof, and structurally sound.[3]

The container material must be non-reactive with Fencamine-d3. High-density polyethylene

(HDPE) is often a suitable choice.

For sharps (needles, contaminated glass), use a designated sharps container.

Step 3: Proper Labeling

The container must be clearly labeled as "Hazardous Waste".[3]

The label should include:

The chemical name: "Fencamine-d3"

The date the container was first used (the "start date").[3]

An indication of the hazards (e.g., "Toxic," "Controlled Substance").

The name and contact information of the generating laboratory.

Step 4: Secure Temporary Storage

Store the sealed and labeled waste container in a designated, secure area within the

laboratory.

This area should be away from general traffic and inaccessible to unauthorized personnel.

Storage conditions should prevent degradation of the container and accidental spills.

Step 5: Documentation (Disposal Log)

Maintain a detailed disposal log for all controlled substances.

For on-site destruction or transfer, federal regulations require that two authorized employees

handle and witness the entire process and sign the destruction log.[2]

This log must be maintained for a minimum of two years and be available for inspection by

the DEA.[2]
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Step 6: Arrange Transfer for Disposal

The disposal of controlled substances must be handled by a person or entity registered with

the DEA and authorized to accept such substances for destruction.[4]

Contact your institution's Environmental Health & Safety (EHS) office to coordinate with a

licensed hazardous waste disposal company. These companies are trained in the proper

handling, transport, and destruction of controlled substances.[3][5]

Step 7: Witnessed Handover

When transferring the waste to the disposal company, two employees from your institution

must observe the loading of the controlled substances until the transfer is complete.[4] This

ensures a secure chain of custody.

Step 8: Final Destruction

The licensed vendor will transport the waste to an authorized facility for destruction.

The destruction method must meet the DEA's "non-retrievable" standard.[2][3][6] Approved

methods typically include combustion at a permitted hazardous waste or municipal waste

combustor.[7] This ensures the compound is permanently and irreversibly destroyed. This

ensures the compound is permanently and irreversibly destroyed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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